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Technical Support Center: PI3K alpha-IN-2

Welcome to the technical support guide for PI3K alpha-IN-2, a potent and selective inhibitor of
the p110a catalytic subunit of Phosphoinositide 3-Kinase (PI13K). This resource is designed for
researchers, scientists, and drug development professionals to navigate the complexities of
using this compound, ensuring experimental success through enhanced reproducibility and
data integrity.

The PIBK/AKT/mTOR pathway is a critical signaling cascade that governs essential cellular
functions, including growth, proliferation, survival, and metabolism.[1][2] Its dysregulation is a
hallmark of numerous cancers, making it a primary target for therapeutic intervention.[3][4][5]
PI13K alpha-IN-2 offers a valuable tool for investigating the specific role of the p110a isoform in
these processes.[6][7] However, like many small molecule inhibitors, its effective use requires
careful attention to experimental detail to mitigate variability and ensure reproducible results.[8]

[°]

This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and
detailed protocols to address common challenges encountered during experimentation with
PI3K alpha-IN-2.

© 2026 BenchChem. All rights reserved. 1/15 Tech Support


https://www.benchchem.com/product/b12404164#bc-rfq
https://pdf.benchchem.com/1631/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_PI3K_AKT_Pathway_After_Chalcone_Treatment.pdf
https://pdf.benchchem.com/12427/Application_Notes_and_Protocols_for_PI3K_IN_23_In_Vitro_Assay.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5726441/
https://www.the-innovation.org/article/doi/10.59717/j.xinn-med.2024.100056
https://pmc.ncbi.nlm.nih.gov/articles/PMC9913212/
https://www.caymanchem.com/product/21197/pi3-kinase-alpha-inhibitor-2-hydrochloride
https://www.caymanchem.com/product/10010177/pi3-kinase-alpha-inhibitor-2
https://www.bit.bio/blog/raising-the-bar-for-reproducibility-in-stem-cell-based-research
https://www.researchgate.net/post/Why_cant_I_get_reproducible_results_in_cell_based_assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

l. Frequently Asked Questions (FAQS)

This section addresses fundamental questions regarding the properties and handling of PI3K
alpha-IN-2.

Q1: What is the mechanism of action of PI3K alpha-IN-2?

Al: PI3K alpha-IN-2 is an inhibitor of the p110a catalytic subunit of PI3K.[6] PI3Ka, a lipid
kinase, phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate
phosphatidylinositol 3,4,5-trisphosphate (PIP3).[10][11] PIP3 acts as a second messenger,
recruiting and activating downstream proteins like AKT, which in turn promotes cell growth,
proliferation, and survival.[1][3][12] By inhibiting p110a, PI3K alpha-IN-2 blocks the production
of PIP3, thereby downregulating the entire PIBK/AKT/mTOR signaling cascade.[13]

Q2: What is the selectivity profile of PI3K alpha-IN-2?

A2: PI3K alpha-IN-2 is selective for the p110a isoform over other Class | PI3K isoforms. In
enzymatic assays, it demonstrates an IC50 of 2 nM for p110a, while the IC50 values for p110p,
pl10y, and PI3K C2[3 are 16 nM, 660 nM, and 220 nM, respectively. It is important to note that
it also inhibits mTOR with an IC50 of 49 nM.[6] This cross-reactivity should be considered when
interpreting experimental results.

Q3: How should I prepare and store stock solutions of PI3K alpha-IN-2?

A3: For optimal stability, prepare stock solutions in high-quality, anhydrous dimethyl sulfoxide
(DMSO0).[14] It is recommended to aliquot the stock solution into single-use volumes and store
them at -80°C to minimize freeze-thaw cycles.[14] While the powder form is stable for years at
-20°C, stock solutions in DMSO are typically stable for up to a year at -80°C and for about a
month at -20°C.[6][14] Avoid storing stock solutions at 4°C for extended periods.[14]

Q4: What are the common challenges associated with using small molecule inhibitors like PI3K
alpha-IN-2 in cell-based assays?

A4: Common challenges include poor solubility, compound instability, off-target effects, and
biological variability within cell lines.[9][15] These factors can lead to inconsistent results and
difficulties in reproducing data.[8][16] Careful optimization of experimental conditions, including
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inhibitor concentration, treatment duration, and cell density, is crucial for obtaining reliable and
reproducible data.[9]

Il. Signaling Pathway and Inhibitor Action

To effectively troubleshoot experiments, a clear understanding of the targeted pathway is
essential.
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Caption: The PIBK/AKT/mTOR signaling pathway and the inhibitory action of PI3K alpha-IN-2.

lll. Troubleshooting Guides

This section provides detailed solutions to common problems encountered during experiments
with PI13K alpha-IN-2.

A. Cell-Based Assay Troubleshooting

Inconsistent results in cell-based assays are a frequent challenge.[9][16] The following table
outlines potential issues and their solutions.

© 2026 BenchChem. All rights reserved. 4 /15 Tech Support


https://www.benchchem.com/product/b12404164/docs?utm_src=pdf-body-img#pi3k-alpha-in-2-experimental-variability-and-reproducibility
https://www.researchgate.net/post/Why_cant_I_get_reproducible_results_in_cell_based_assays
https://www.selectscience.net/cell-biology-reproducibility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Issue

Potential Cause(s)

Recommended
Solution(s)

Scientific Rationale

High variability
between replicate

wells

1. Uneven cell
seeding.[17] 2. Edge
effects in multi-well
plates.[9] 3.
Inconsistent inhibitor
concentration due to

pipetting errors.

1. Ensure a single-cell
suspension before
seeding. Mix cell
suspension thoroughly
between plating wells.
2. Avoid using the
outer wells of the
plate; fill them with
sterile PBS or media
instead.[9] 3. Use
calibrated pipettes
and perform serial
dilutions carefully.
Pre-wet pipette tips.

1. Consistent cell
numbers per well are
critical for uniform
response to treatment.
2. Evaporation is
higher in perimeter
wells, altering media
and compound
concentrations.[9] 3.
Accurate and
consistent dosing is
fundamental for
reproducible dose-

response curves.

Lower than expected
inhibitor potency (High
IC50)

1. Compound
degradation (improper
storage, freeze-thaw
cycles).[14] 2.
Compound
precipitation in media.
3. High cell density. 4.
High serum
concentration in

media.

1. Prepare fresh stock
solutions from powder.
Aligquot and store at
-80°C.[14] 2. Visually
inspect media for
precipitation after
adding the inhibitor. If
necessary, sonicate
briefly or prepare a
fresh dilution.[18]
Consider using a
lower final DMSO
concentration. 3.
Optimize cell seeding
density to ensure cells
are in the exponential
growth phase during
treatment.[9] 4.
Reduce serum

concentration during

1. Degraded
compound will have
reduced or no activity.
2. Precipitated
compound is not
bioavailable to the
cells, leading to an
underestimation of its
potency. 3. Overly
confluent cells may
exhibit altered
signaling and reduced
sensitivity to inhibitors.
[19] 4. Serum contains
growth factors that
strongly activate the
PI3K pathway,
potentially masking

the inhibitor's effect.
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the inhibitor treatment
period (e.g., to 1-2%
or serum-free
conditions after initial

attachment).

Inconsistent results

between experiments

1. Variation in cell
passage number.[9] 2.
Cell line
misidentification or
contamination (e.g.,
Mycoplasma).[20] 3.
Inconsistent treatment
duration or timing
relative to cell growth

phase.

1. Use cells within a
consistent and narrow
passage number
range for all related
experiments. 2.
Regularly authenticate
cell lines using
methods like STR
profiling. Test for
Mycoplasma
contamination
routinely.[20] 3.
Standardize the
experimental timeline,
including seeding,
treatment, and
harvesting times.
Ensure cells are at a
similar confluency at
the start of each

experiment.

1. Cells can undergo
genetic and
phenotypic drift at
high passage
numbers, altering their
response to stimuli.[9]
2. Misidentified or
contaminated cell
lines produce
unreliable and
irrelevant data.
Mycoplasma can alter
numerous cellular
processes.[20] 3. The
cellular response to
inhibitors can vary
depending on the
stage of the cell cycle
and the overall

metabolic state.

B. Western Blot Troubleshooting

Western blotting is a key technique to verify the on-target effect of PI3K alpha-IN-2 by

assessing the phosphorylation status of downstream targets like AKT.
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Issue

Potential Cause(s)

Recommended
Solution(s)

Scientific Rationale

No or weak phospho-
AKT (p-AKT) signal in

control samples

1. Low basal PI3K
pathway activity.[17]
2. Ineffective primary
antibody. 3. Problems
with protein extraction

(phosphatase activity).

1. After serum
starvation, stimulate
cells with a growth
factor (e.g., 100 nM
insulin for 15-30
minutes) to induce
robust AKT
phosphorylation.[2]
[17] 2. Use a validated
antibody at the
recommended
dilution. Include a
positive control cell
lysate known to have
high p-AKT levels. 3.
Always use ice-cold
lysis buffer
supplemented with
fresh protease and
phosphatase
inhibitors.[1]

1. Serum starvation
reduces basal
signaling, but a growth
factor stimulus
provides a strong,
synchronized signal
for assessing
inhibition. 2. Antibody
quality is paramount
for specific and
sensitive detection. 3.
Phosphatases rapidly
dephosphorylate
proteins post-lysis if
not properly inhibited,
leading to loss of the
p-AKT signal.[1]

No change in p-AKT
levels after inhibitor

treatment

1. Inhibitor is inactive
or used at too low a
concentration. 2.
Insufficient pre-
incubation time with
the inhibitor. 3.
Pathway is
constitutively activated

downstream of PI3K.

1. Verify inhibitor
activity with a dose-
response experiment.
Prepare fresh
dilutions. 2. Pre-
incubate cells with
PI3K alpha-IN-2 for at
least 2-4 hours before
growth factor
stimulation.[2] 3.
Analyze the genetic
background of your

cell line for mutations

1. A sufficient
concentration of active
inhibitor is required to
achieve target
engagement. 2. The
inhibitor needs
adequate time to enter
the cells and bind to
its target before the
pathway is stimulated.
3. If the pathway is
activated downstream

of the inhibitor's
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in genes like AKT or
for loss of PTEN,
which can lead to
PI3K-independent
pathway activation.[5]
[10]

target, the inhibitor will

be ineffective.

High background on
the blot

1. Insufficient
blocking.[17] 2.
Primary or secondary
antibody
concentration is too
high. 3. Inadequate

washing.

1. Increase blocking
time (e.g., 1-2 hours
at room temperature)
or try a different
blocking agent (e.g.,
5% BSA in TBST for
phospho-antibodies).
[17] 2. Titrate both
primary and
secondary antibodies
to determine the
optimal concentration
that maximizes signal-
to-noise ratio. 3.
Increase the number
and duration of
washes with TBST
after antibody
incubations.

1. Blocking prevents
non-specific binding of
antibodies to the
membrane. 2.
Excessive antibody
concentration leads to
increased non-specific
binding and high
background. 3.
Thorough washing
removes unbound
antibodies, reducing

background noise.

IV. Experimental Protocols
A. General Workflow for Cell-Based Assays

Caption: A generalized experimental workflow for assessing the effects of PI3K alpha-IN-2.

B. Step-by-Step Western Blot Protocol for p-AKT

Detection

e Cell Culture and Treatment:
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o Seed cells (e.g., MCF-7, A375) in 6-well plates and grow to 70-80% confluency.[17]
o Optional: Serum starve cells for 4-24 hours to reduce basal p-AKT levels.[19]

o Pre-treat cells with various concentrations of PI3K alpha-IN-2 (e.g., 0, 10, 100, 1000 nM)
or vehicle control (DMSO) for 2-4 hours.[2]

o Stimulate cells with a growth factor (e.g., 100 nM insulin or 50 ng/mL PDGF) for 15-30
minutes to induce AKT phosphorylation.[2][21]

e Protein Extraction:
o Immediately after treatment, place plates on ice and wash cells twice with ice-cold PBS.[2]

o Add 100-150 uL of ice-cold RIPA lysis buffer supplemented with protease and
phosphatase inhibitors to each well.[1][2]

o Scrape cells, transfer the lysate to a pre-chilled microfuge tube, and incubate on ice for 30
minutes with periodic vortexing.[1]

o Centrifuge at 14,000 x g for 15 minutes at 4°C.[22]
o Carefully collect the supernatant containing the soluble protein.
e Protein Quantification and Sample Preparation:
o Determine the protein concentration of each lysate using a BCA assay.

o Normalize samples to equal protein concentrations (e.g., 20-40 ug) with lysis buffer and 4x
Laemmli sample buffer.

o Heat samples at 95°C for 5 minutes.[22]
e SDS-PAGE and Protein Transfer:
o Separate protein samples on an 8-12% SDS-PAGE gel.

o Transfer proteins to a PVDF membrane.
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e Immunoblotting:

o

Block the membrane with 5% BSA in TBST for 1-2 hours at room temperature.

o Incubate the membrane with primary antibody against phospho-AKT (Ser473 or Thr308)
overnight at 4°C with gentle agitation.[22]

o Wash the membrane three times for 10 minutes each with TBST.
o Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[22]
o Wash the membrane again three times with TBST.

o Apply an ECL substrate and visualize the bands using a chemiluminescence imaging
system.[17]

» Stripping and Re-probing:

o To ensure equal protein loading, strip the membrane and re-probe for total AKT and a
loading control like B-actin or GAPDH.[17]

o Data Analysis:
o Quantify band intensities using densitometry software.

o Normalize the p-AKT signal to the total AKT signal to determine the relative level of AKT
phosphorylation.[17]

V. Conclusion

Achieving reproducible and reliable data with PI3K alpha-IN-2 is contingent upon a thorough
understanding of its mechanism, proper handling, and meticulous experimental execution. By
addressing potential sources of variability—from stock solution stability to cell culture practices
and western blot procedures—researchers can enhance the integrity of their findings. This
guide serves as a foundational resource to proactively troubleshoot and optimize experiments,
ultimately enabling more robust conclusions about the role of PI3Ka in health and disease.

© 2026 BenchChem. All rights reserved. 10/ 15 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4001792/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4001792/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_PI3K_Inhibitor_Treatment_in_Cell_Culture.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_PI3K_Inhibitor_Treatment_in_Cell_Culture.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_PI3K_Inhibitor_Treatment_in_Cell_Culture.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

References

¢ PI3-Kinase a Inhibitor 2 (hydrochloride). Cayman Chemical.

o PI3K-AKT Signaling Pathway. Creative Diagnostics.

e PI3-Kinase a Inhibitor 2 (CAS 371943-05-4). Cayman Chemical.

e Instruction Manual For P13 Kinase Activity/Inhibitor Assay Kit. Millipore.

» Raising the bar for reproducibility in stem-cell based research: Standards, best practices,
and programmed cells as a potential solution. bit.bio.

o Why can't | get reproducible results in cell based assays?. ResearchGate.
e Improving Reproducibility: Best Practices for Cell Culture. Bio-Rad.
o The challenges of cell biology. SelectScience.

» Cryo-EM structures of PI3Ka reveal conformational changes during inhibition and activation.
PNAS.

e The PI3K pathway in human disease. PMC - NIH.

¢ In Vitro Research Reproducibility: Keeping Up High Standards. PMC.

o Challenges in the clinical development of PI3K inhibitors. PMC.

e PI3K/AKT/mTOR pathway. Wikipedia.

e PI3Ka-IN-22. InvivoChem.

o Application Notes and Protocols for PI3K Inhibitor Treatment in Cell Culture. Benchchem.

e PI3 Kinase Class Il alpha (D3Q5B) Rabbit Monoclonal Antibody. Cell Signaling Technology.
e PIK3CA gene. MedlinePlus Genetics.

* AR Signaling and the PI3K Pathway in Prostate Cancer. PMC.

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Breaking a bottleneck for on-target toxicity: A mutant-selective PI3Ka inhibitor finally comes.
The Innovation Medicine.

PI3K-alpha. 3decision - Discngine.

Cellular Assays for Interrogating the PISK/AKT/mTOR Pathway. Thermo Fisher Scientific.

Structural Basis for Highly Selective Class Il Alpha Phosphoinositide-3-Kinase Inhibition.
Journal of Medicinal Chemistry.

The mechanism of PI3Ka activation at the atomic level. PMC - NIH.

Application Notes and Protocols for Western Blot Analysis of PI3K/AKT Pathway After
Chalcone Treatment. Benchchem.

Current State and Future Challenges for PI3K Inhibitors in Cancer Therapy. PMC.

Targeting PI3K in cancer: impact on tumor cells, their protective stroma, angiogenesis and
immunotherapy. PMC.

Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell
lines. PMC.

Application Notes and Protocols for PI3K-IN-23 In Vitro Assay. Benchchem.

37 questions with answers in PI3K. ResearchGate.

The mechanism of oncogenic PI3K lipid kinase variants at the membrane and their cryptic
pockets. bioRxiv.

Small Molecule Inhibitors of the Neuropilin-1 Vascular Endothelial Growth Factor A (VEGF-A)
Interaction. Journal of Medicinal Chemistry.

Molecular insight into isoform specific inhibition of PI3K-a and PKC-n with dietary agents
through an ensemble pharmacophore and docking studies. PMC.

Long-term stability of PI3K-IN-18 stock solutions. Benchchem.

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

PI3K in cancer: divergent roles of isoforms, modes of activation, and therapeutic targeting.
PMC.

PI3K/AKT signalling pathway panel (ab283852). Abcam.

Enhancing PI3K Inhibitor Response with Diet, Diabetes Drug. NCI.

Quantitative Measurement of Functional Activity of the PI3K Signaling Pathway in Cancer.
MDPI.

Experimental Methods Used for Identifying Small-Molecule Inhibitors of Protein-Protein
Interaction. ResearchGate.

Pl 3-kinase p110 alpha Inhibitors. Santa Cruz Biotechnology.

PI3K-IN-30. MedchemExpress.com.

Allosteric PI3Ka Inhibition Overcomes On-target Resistance to Orthosteric Inhibitors
Mediated by Secondary PIK3CA Mutations. Cancer Discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]
2. pdf.benchchem.com [pdf.benchchem.com]
3. The PI3K pathway in human disease - PMC [pmc.ncbi.nlm.nih.gov]

4. Breaking a bottleneck for on-target toxicity: A mutant-selective PI3Ka inhibitor finally
comes [the-innovation.org]

5. Current State and Future Challenges for PI3K Inhibitors in Cancer Therapy - PMC
[pmc.ncbi.nlm.nih.gov]

6. caymanchem.com [caymanchem.com]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://www.benchchem.com/product/b12404164?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/1631/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_PI3K_AKT_Pathway_After_Chalcone_Treatment.pdf
https://pdf.benchchem.com/12427/Application_Notes_and_Protocols_for_PI3K_IN_23_In_Vitro_Assay.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5726441/
https://www.the-innovation.org/article/doi/10.59717/j.xinn-med.2024.100056
https://www.the-innovation.org/article/doi/10.59717/j.xinn-med.2024.100056
https://pmc.ncbi.nlm.nih.gov/articles/PMC9913212/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9913212/
https://www.caymanchem.com/product/21197/pi3-kinase-alpha-inhibitor-2-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

7. caymanchem.com [caymanchem.com]

8. bit.bio [bit.bio]

9. researchgate.net [researchgate.net]

10. AR Signaling and the PI3K Pathway in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
11. PI3K-alpha — 3decision [3decision.discngine.com]

12. creative-diagnostics.com [creative-diagnostics.com]

13. assets.fishersci.com [assets.fishersci.com]

14. pdf.benchchem.com [pdf.benchchem.com]

15. In Vitro Research Reproducibility: Keeping Up High Standards - PMC
[pmc.ncbi.nlm.nih.gov]

16. selectscience.net [selectscience.net]

17. benchchem.com [benchchem.com]

18. medchemexpress.com [medchemexpress.com]

19. researchgate.net [researchgate.net]

20. sigmaaldrich.com [sigmaaldrich.com]

21. PI3BK/AKT signalling pathway panel (ab283852) | Abcam [abcam.com]

22. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell
lines - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [PI3K alpha-IN-2 experimental variability and
reproducibility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404164/docs#pi3k-alpha-in-2-experimental-
variability-and-reproducibility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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